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Compound of Interest

Compound Name: DB1113

Cat. No.: B15607747

For Immediate Reference: Researchers, scientists, and drug development professionals must
adhere to stringent safety measures when handling DB1113, a bifunctional compound for
targeted protein degradation of kinases. Due to limited specific toxicity data, a cautious
approach is paramount, treating the compound as potentially hazardous.

DB1113, identified by CAS number 2769753-53-7, is a potent research chemical utilized in
studies related to aberrant kinase activity. While a comprehensive hazard profile is not fully
established, the following guidelines provide the essential personal protective equipment
(PPE), handling procedures, and disposal plans necessary for safe laboratory operations.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following table
summarizes the required equipment for handling DB1113.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15607747?utm_src=pdf-interest
https://www.benchchem.com/product/b15607747?utm_src=pdf-body
https://www.benchchem.com/product/b15607747?utm_src=pdf-body
https://www.benchchem.com/product/b15607747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles with
side shields conforming to
EN166 or NIOSH standards. A
face shield should be worn in
addition to goggles when there

is a splash hazard.[1]

Protects eyes from splashes
and airborne particles of the

compound.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene)
inspected before each use.
Consider double-gloving for

enhanced protection.[2]

Prevents skin contact.
Contaminated gloves must be

disposed of properly after use.

[2]

Body Protection

A fully buttoned lab coat or
chemical-resistant apron. For
larger quantities or procedures
with a high risk of splashing,
impervious clothing should be
worn.[1][3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
is required if working outside of
a certified chemical fume hood,
or if there is a risk of

generating aerosols or dust.[3]

Prevents inhalation of the
compound, which is a primary

route of exposure.

Handling and Operational Plan

Safe handling of DB1113 requires adherence to a strict operational workflow designed to

minimize exposure and prevent contamination.
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Caption: Workflow for the safe handling of DB1113.
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Experimental Protocols

Weighing and Solution Preparation:

Always handle solid DB1113 within a certified chemical fume hood to prevent inhalation of
any dust particles.

Use dedicated, clean spatulas and weighing boats.

When preparing solutions, add the solvent to the weighed compound slowly to avoid
splashing.

Ensure the vial or flask is securely capped before mixing.
In-Use Procedures:

All experimental procedures involving DB1113 should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[4]

Avoid direct contact with skin and eyes.[4] In case of accidental contact, follow the first aid
procedures outlined below.

Keep containers of DB1113 tightly closed when not in use.[4]

Prevent the formation of dust and aerosols.[4]

Disposal Plan

Proper disposal of DB1113 and contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

o Waste Segregation: All waste contaminated with DB1113, including gloves, weighing boats,
pipette tips, and excess solutions, must be collected in a dedicated, clearly labeled
hazardous waste container.

o Container Labeling: The waste container must be labeled with "Hazardous Waste," the name
"DB1113," and the associated hazards (e.g., "Potentially Toxic Research Chemical").
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» Disposal Method: Dispose of the hazardous waste through your institution's environmental
health and safety (EHS) office. Do not dispose of DB1113 down the drain.[4]

Hazard and Safety Data

The following tables summarize the available hazard information for DB1113. The lack of
specific data underscores the need for cautious handling.

GHS Hazard Identification

GHS Pictogram & Signal

Hazard Classification Hazard Statement(s)
Word

Acute Toxicity (Oral) No data available No data available

Skin Corrosion/Irritation No data available No data available

Serious Eye Damage/Irritation No data available No data available

Carcinogenicity No data available No data available

First Aid Measures
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.[4]

Immediately take off contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[4]

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.[4]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. hamptonresearch.com [hamptonresearch.com]

e 2. sigmaaldrich.com [sigmaaldrich.com]

o 3. file.medchemexpress.com [file.medchemexpress.com]
e 4. targetmol.com [targetmol.com]

« To cite this document: BenchChem. [Essential Safety Protocols for Handling DB1113 in a
Research Environment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607747#personal-protective-equipment-for-
handling-db1113]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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